Cas no 2137592-66-4 (2-Oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl fluoride)

• Product Name: 2-Oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl fluoride
• CAS No: 2137592-66-4
• MF: C₇H₄FNO₃S₂
• MW: 233.23996257782
• CID: 5408383
• PubChem ID: 165459367
• Update Time: 2025-06-14

2-Oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137592-66-4
• EN300-728945
• Z2907451272
• 2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl fluoride
• 2-Oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl fluoride

• Inchi： 1S/C7H4FNO3S2/c8-14(11,12)4-1-2-5-6(3-4)13-7(10)9-5/h1-3H,(H,9,10)
• InChI Key： KXMGPVOZCINTIZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)SC(N2)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 232.96166350g/mol
• Monoisotopic Mass: 232.96166350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96.9Ų

Additional information on 2-Oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl fluoride

Research Briefing on 2-Oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl fluoride (CAS: 2137592-66-4)

2-Oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl fluoride (CAS: 2137592-66-4) is a sulfonyl fluoride derivative that has garnered significant attention in recent chemical biology and medicinal chemistry research. This compound belongs to a class of electrophilic warheads that are increasingly utilized in covalent inhibitor design, particularly in the development of targeted therapies and chemical probes. The unique reactivity profile of sulfonyl fluorides, combined with the benzothiazolone scaffold, makes this molecule a promising candidate for various biomedical applications.

Recent studies have highlighted the potential of 2-Oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl fluoride as a versatile building block in proteomics research. Its ability to selectively modify tyrosine residues and other nucleophilic amino acids has been demonstrated in several high-profile publications. A 2023 study published in Nature Chemical Biology showcased its utility in activity-based protein profiling (ABPP), where it was used to map reactive hotspots in complex proteomes with unprecedented resolution.

The compound's mechanism of action involves the formation of stable covalent adducts with target proteins through the reactive sulfonyl fluoride group. This property has been exploited in the development of covalent inhibitors for various disease-relevant targets, including kinases and other signaling proteins. Recent computational studies have provided insights into the structural determinants of its selectivity, revealing that the benzothiazolone moiety contributes significantly to target binding affinity beyond just the covalent interaction.

In drug discovery applications, 2-Oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl fluoride has shown particular promise in targeting cysteine-independent proteins, expanding the scope of covalent drug discovery beyond traditional cysteine-reactive compounds. A 2024 publication in Journal of Medicinal Chemistry reported its successful incorporation into selective inhibitors of SARS-CoV-2 main protease variants, demonstrating remarkable potency against drug-resistant strains.

The synthetic accessibility of this compound has also been improved through recent methodological advances. A novel continuous flow synthesis approach published in Organic Process Research & Development (2023) achieved higher yields and purity compared to traditional batch methods, addressing previous scalability challenges. These developments have facilitated broader adoption of this chemical probe in both academic and industrial research settings.

Safety and stability studies have confirmed that 2-Oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl fluoride maintains excellent stability in physiological buffers while showing controlled reactivity with biological nucleophiles. This balance between stability and reactivity makes it particularly valuable for in vivo applications, as evidenced by recent successful animal studies investigating its pharmacokinetic properties.

Looking forward, researchers anticipate expanding applications of this compound in chemical biology tool development and targeted covalent drug discovery. Ongoing studies are exploring its potential in targeted protein degradation strategies and as a warhead for bifunctional molecules. The unique combination of its benzothiazolone scaffold and sulfonyl fluoride reactivity continues to inspire innovative applications across multiple therapeutic areas.